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Compound of Interest

Compound Name:
4-Cyclopentyl-2-methylcyclohexyl

acetate

CAS No.: 93805-76-6

Cat. No.: B12665287

Get Quote

Executive Summary & Material Identity
4-Cyclopentyl-2-methylcyclohexyl acetate is a high-molecular-weight cycloaliphatic ester

characterized by significant steric bulk and hydrophobicity. Structurally, it consists of a

cyclohexane ring substituted with a methyl group and a cyclopentyl ring, capped with an

acetate moiety.

While historically categorized within the fragrance industry (woody/musk profiles related to

cedarwood derivatives), its application in Materials Science is emerging in two critical domains:

Tribology: As a base stock or additive for high-traction fluids due to its high pressure-

viscosity coefficient.

Smart Polymers: As a hydrophobic guest molecule in controlled-release matrices

(microencapsulation) for functional textiles and bioactive coatings.
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Chemical Profile
Property Specification

IUPAC Name (4-cyclopentyl-2-methylcyclohexyl) acetate

CAS Number 93805-76-6

Molecular Formula C₁₄H₂₄O₂

Molecular Weight 224.34 g/mol

Physical State Colorless to pale yellow liquid

Solubility
Insoluble in water; Soluble in EtOH, oils, non-

polar solvents

Key Structural Feature
Bicyclic-like aliphatic core (High steric

hindrance)

Mechanistic Insight: Why This Molecule?
Tribological Mechanism (The "Traction" Effect)
In materials science, specifically in the formulation of Traction Fluids (used in infinitely variable

transmissions), the molecular shape is paramount.

Steric Interlocking: The presence of two cycloalkyl rings (cyclopentyl and cyclohexyl) linked

directly creates a rigid, "geared" molecular structure. Under high elastohydrodynamic

pressure (EHL), these molecules interlock more effectively than linear chains, transmitting

torque through fluid friction.

High Pressure-Viscosity Coefficient (

-value): This molecule exhibits a sharp increase in viscosity under pressure, preventing
metal-to-metal contact while transferring force.

Controlled Release Mechanism (Hydrophobic
Anchoring)
For drug delivery and smart textiles:
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Lipophilicity: The C14 aliphatic skeleton provides strong hydrophobic interaction with polymer

matrices (e.g., Polyurethane, PLA).

Hydrolytic Stability: The steric bulk around the ester bond (due to the adjacent methyl and

cyclopentyl groups) retards enzymatic and hydrolytic cleavage, allowing for sustained

release profiles compared to linear acetates.

Experimental Protocols
Protocol A: Synthesis & Purification for Materials
Testing
Objective: Isolate high-purity (>98%) ester for tribological or encapsulation benchmarking.

Reagents:

4-Cyclopentyl-2-methylcyclohexanol (Precursor)

Acetic Anhydride (Acylating agent)

Pyridine (Catalyst/Base)

Dichloromethane (DCM)

Workflow:

Setup: In a 500 mL 3-neck round-bottom flask under N₂ atmosphere, dissolve 0.1 mol of

alcohol precursor in 100 mL dry DCM.

Addition: Add 0.12 mol Pyridine. Cool to 0°C.

Reaction: Dropwise add 0.15 mol Acetic Anhydride over 30 mins. Allow to warm to RT and

stir for 12 hours.

Quench: Pour mixture into ice-cold water (200 mL). Extract organic layer.

Wash: Wash with 1N HCl (remove pyridine), then Sat. NaHCO₃ (neutralize acid), then Brine.
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Purification: Dry over MgSO₄, concentrate in vacuo. Perform vacuum distillation (approx.

140°C @ 5 mmHg) to obtain the pure acetate.

Protocol B: Microencapsulation via In-Situ
Polymerization
Objective: Create a core-shell microcapsule containing the acetate for application in smart

textiles.

Materials:

Core: 4-Cyclopentyl-2-methylcyclohexyl acetate[1][2][3][4]

Shell Precursors: Melamine, Formaldehyde (37%)

Emulsifier: Styrene Maleic Anhydride (SMA) copolymer

Step-by-Step:

Pre-condensate Formation: Mix 5g Melamine and 10g Formaldehyde in 50mL water. Adjust

pH to 8.5 (NaOH). Stir at 70°C for 30 mins until clear.

Emulsification: Dissolve SMA in water (pH 4.5). Add 20g of the Acetate Core. Homogenize at

6000 RPM for 10 mins to form an O/W emulsion (droplet size 5-10 µm).

Polymerization: Add Pre-condensate to the emulsion. Heat to 60°C. Stir at 500 RPM for 3

hours.

Curing: Raise temp to 80°C for 1 hour to crosslink the shell.

Isolation: Filter microcapsules, wash with water/ethanol, and air dry.

Visualizing the Workflow
The following diagram illustrates the dual-pathway application of the molecule: from synthesis

to its divergence into Tribology (Lubricants) and Encapsulation (Smart Materials).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12665287/docs?utm_src=pdf-body#technical-guide-4-cyclopentyl-2-methylcyclohexyl-acetate-in-advanced-materials-1
https://www.chemmade.com/assistant/chemdic/casDetail-93805-76-6.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6909930.htm
https://www.buyersguidechem.com/chemical_supplier/Fluensulfone
https://www.buyersguidechem.com/chemical_supplier/Fluensulfone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12665287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Path A: Tribology

Path B: Smart Materials
Precursor:

4-Cyclopentyl-2-methylcyclohexanol
Acetylation

(Ac2O / Pyridine)
Target Molecule:

4-Cyclopentyl-2-methylcyclohexyl acetate

EHL Traction Testing
(Mini-Traction Machine) Bulk Fluid

O/W Emulsification
(SMA Copolymer)

 Core Material

High-Traction Fluid
(CVT Transmissions)

In-Situ Polymerization
(Melamine-Formaldehyde)

Smart Textile
Impregnation

Click to download full resolution via product page

Caption: Synthesis workflow and dual-application pathway for 4-Cyclopentyl-2-
methylcyclohexyl acetate in tribology and encapsulation.

Critical Analysis & Troubleshooting
Stereochemistry Considerations
The molecule possesses multiple chiral centers (cyclohexyl ring positions 1, 2, 4).

Impact: In biological applications (drug delivery/fragrance), the specific isomer often dictates

efficacy.

Recommendation: For materials science (bulk properties like viscosity), a racemic mixture is

usually sufficient and cost-effective. However, for chiral separation applications, enzymatic

resolution of the precursor alcohol is required before acetylation.

Quality Control Parameters
When sourcing or synthesizing this material, verify the following:
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Parameter Method
Acceptance
Criteria

Relevance

Purity GC-MS > 98.0%

Impurities (unreacted

alcohol) lower flash

point.

Acid Value Titration < 1.0 mg KOH/g

Free acid degrades

polymer shells in

encapsulation.

Water Content Karl Fischer < 0.1%
Moisture causes

hydrolysis of the ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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